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Compound of Interest

Compound Name:
4,4'-Dihydroxybiphenyl-3,3'-

dicarboxylic acid

Cat. No.: B077506 Get Quote

An In-depth Technical Guide to 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic Acid

CAS Number: 13987-45-6

This technical guide provides a comprehensive overview of 4,4'-Dihydroxybiphenyl-3,3'-
dicarboxylic acid, a bifunctional organic compound of significant interest to researchers in

materials science and drug development. Also known by synonyms such as H4dobpdc, this

molecule serves as a crucial building block for advanced materials and exhibits potential as a

biologically active agent.[1][2] Its rigid biphenyl core, combined with the hydrogen-bonding

capabilities of its hydroxyl and carboxylic acid groups, makes it a versatile precursor for the

synthesis of metal-organic frameworks (MOFs), high-performance polymers, and complex

pharmaceutical intermediates.[1][3]

Physicochemical Properties and Specifications
The unique structural characteristics of 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid,

including its planar biphenyl core and synergistic functional groups, underpin its utility.[3] The

molecule consists of a biphenyl backbone with two hydroxyl (-OH) groups at the 4 and 4'

positions and two carboxylic acid (-COOH) groups at the 3 and 3' positions.[2] This

arrangement provides both hydrophilic and hydrophobic characteristics, allowing for its use in

diverse chemical environments.[2][3]
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Property Value Reference(s)

CAS Number 13987-45-6 [1][2][4]

Molecular Formula C₁₄H₁₀O₆ [2][4][5]

Molecular Weight 274.23 g/mol [4][6]

IUPAC Name

5-(3-carboxy-4-

hydroxyphenyl)-2-

hydroxybenzoic acid

[5]

Synonyms

H4dobpdc, DHBDCA, 4,4'-

dihydroxy-[1,1'-biphenyl]-3,3'-

dicarboxylic acid

[1][2]

Appearance
White to off-white solid; Light

pink sludge post-synthesis
[2][3]

Boiling Point (Predicted) 547.1 ± 50.0 °C at 760 mmHg [7]

Density (Predicted) 1.552 ± 0.06 g/cm³ [7]

Solubility
Soluble in polar solvents such

as DMF and water
[3]

Storage
Sealed in dry, room

temperature conditions
[2]

Synthesis and Experimental Protocols
The synthesis of 4,4'-Dihydroxybiphenyl-3,3'-dicarboxylic acid typically involves the

carboxylation of a 4,4'-biphenol precursor. While various methods exist, a common and efficient

approach is the solvothermal reaction using potassium carbonate in a high-boiling amide

solvent.[2][8]

Experimental Protocol: Solvothermal Synthesis
This protocol details a high-yield synthesis from 4,4'-Biphenol.[2][8]

Materials:
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4,4'-Biphenol (11.20 g)

Potassium carbonate (K₂CO₃), anhydrous (24.93 g, 3 equivalents)

N,N-Dimethylformamide (DMF) (68 mL)

Hydrochloric acid (HCl), concentrated

Distilled water

Equipment:

300 mL steel reactor

Stirring mechanism (e.g., magnetic stir bar)

Heating mantle or oven capable of reaching 200 °C

Filtration apparatus (e.g., Büchner funnel)

pH meter or pH paper

Procedure:

Combine 4,4'-Biphenol (11.20 g) and potassium carbonate (24.93 g) in the 300 mL steel

reactor.

Add 68 mL of DMF to the reactor.

Seal the reactor and place it in the heating apparatus.

Heat the mixture to 200 °C while stirring and maintain these conditions for 70 hours.[2]

After the reaction period, cool the reactor to room temperature.

The product will be a light pink, sludge-like solid.[8] Filter the mixture to separate the solid

product from the red-colored DMF solvent.

Wash the collected solid with a small amount of fresh DMF to remove residual solvent.
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Resuspend the solid product in distilled water.

Acidify the suspension by slowly adding concentrated hydrochloric acid until the pH is acidic,

leading to the precipitation of the final product.

Filter the resulting white solid, wash thoroughly with distilled water until the filtrate is neutral,

and dry under vacuum at 80 °C.

This method has been reported to achieve a yield of approximately 95%.[2] The use of an

amide-based solvent like DMF is crucial as it helps prevent the hardening of the intermediate

sludge, simplifying the filtration process.[1]
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Workflow for Solvothermal Synthesis

Combine Reactants
(4,4'-Biphenol, K₂CO₃, DMF)

in Steel Reactor

Solvothermal Reaction
(200 °C, 70 hours, Stirring)

Cool to Room Temperature

Filter to Separate
Pink Sludge Product

Acidify with HCl
in Water

Filter White Precipitate

Wash with Water & Dry

Final Product:
4,4'-Dihydroxybiphenyl-

3,3'-dicarboxylic acid
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General Workflow for MOF Synthesis

Dissolve Linker & Metal Salt
in DMF (Ultrasonication)

Hydrothermal Reaction
in Autoclave (e.g., 180°C, 10h)

Cool to Room Temperature

Collect Precipitate
(Centrifugation)

Wash with DMF
& Ethanol

Activate MOF
(Heat under Vacuum)

Porous MOF Material
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Plausible Apoptosis Signaling Pathway

Dihydroxy-biphenyl-
carboxylic acid derivative

Activation of
JNK / p38 MAPK

Phosphorylation of c-Jun, ATF-2

Increased Expression of
FasL, p53, Bax

FasL Binds to Fas Receptor Mitochondrial Pathway
(Bax)

Caspase-8 Activation Caspase-9 Activation

Executioner Caspase-3
Activation

Apoptosis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Chemical Reactivity

4,4'-Dihydroxybiphenyl-
3,3'-dicarboxylic acid

Oxidation
(e.g., KMnO₄)

Substitution
(e.g., Acyl Chlorides)

Reduction
(e.g., NaBH₄)

Quinones Esters / Amides Hydroquinones

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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